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Compound of Interest

Compound Name: Thenium

Cat. No.: B15197289 Get Quote

CAS Number: 4304-40-9

Chemical Name: N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium 4-

chlorobenzenesulfonate

This technical guide provides a comprehensive overview of Thenium closylate, a veterinary

anthelmintic agent. The information is intended for researchers, scientists, and drug

development professionals interested in its chemical properties, mechanism of action, and

therapeutic applications.

Chemical and Physical Properties
Thenium closylate is a quaternary ammonium salt. Its structure consists of a lipophilic thenyl

group, which is thought to contribute to its anthelmintic activity, and a closylate (p-

chlorobenzenesulfonate) counter-ion.[1][2]

Table 1: Physicochemical Properties of Thenium Closylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15197289?utm_src=pdf-interest
https://www.benchchem.com/product/b15197289?utm_src=pdf-body
https://www.benchchem.com/product/b15197289?utm_src=pdf-body
https://crimsonpublishers.com/rmes/fulltext/RMES.000536.php
https://www.researchgate.net/publication/322010555_The_interactions_of_anthelmintic_drugs_with_nicotinic_receptors_in_parasitic_nematodes
https://www.benchchem.com/product/b15197289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15197289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 4304-40-9 [1][2][3]

Molecular Formula C21H24ClNO4S2 [1][2]

Molecular Weight 454.00 g/mol [1][2][3]

Appearance Crystals [1]

Melting Point 159-160 °C [1]

Water Solubility 0.6% w/v at 20°C [1]

IUPAC Name

4-

chlorobenzenesulfonate;dimet

hyl-(2-phenoxyethyl)-

(thiophen-2-ylmethyl)azanium

[2][4]

Mechanism of Action
Thenium closylate is classified as a nicotinic agonist.[2] Its anthelmintic effect is achieved by

acting on the nicotinic acetylcholine receptors (nAChRs) of susceptible nematodes. This

interaction leads to the opening of ion channels, causing an influx of ions that results in

depolarization of the muscle cell membrane. The sustained depolarization leads to spastic

paralysis of the worm, ultimately causing its expulsion from the host's gastrointestinal tract.

Nematode nAChRs are complex and differ from those of their mammalian hosts, which

provides a basis for the selective toxicity of anthelmintics like thenium closylate. While the

specific subunits of the nematode nAChR that thenium closylate interacts with have not been

definitively identified in the available literature, the general mechanism is understood to be

agonistic activity at these receptors.
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Figure 1: Proposed mechanism of action of Thenium closylate.

Pharmacokinetics and Metabolism
Detailed pharmacokinetic parameters for thenium closylate, such as Cmax, Tmax, AUC, and

elimination half-life, in dogs or other species are not readily available in the public domain.

Similarly, specific information on its metabolic pathways and excretion routes has not been

extensively documented in the reviewed literature.

Therapeutic Use and Efficacy
Thenium closylate is primarily indicated for the treatment of intestinal nematode infections in

dogs, particularly against hookworms.

Table 2: Summary of Anthelmintic Efficacy of Thenium Closylate

Target Parasite Host Efficacy Reference

Toxocara canis Dogs (pups)
9% mean clearance

(when used alone)
[5][6]

Toxocara canis Dogs (pups)

94% mean clearance

(in combination with

piperazine phosphate)

[5][6]

One study reported a mean clearance of 9% for Toxocara canis in pups when thenium
closylate was used as a single agent.[5][6] However, when combined with piperazine

phosphate, the efficacy against T. canis increased significantly to a mean clearance of 94%.[5]

[6] This suggests a synergistic effect between the two compounds.

Experimental Protocols
Detailed experimental protocols for the synthesis, pharmacokinetic analysis, or toxicology of

thenium closylate are not widely available in published literature. However, a general workflow

for evaluating the efficacy of an anthelmintic agent in a clinical setting can be outlined.
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Figure 2: Generalized workflow for an anthelmintic efficacy trial.

Toxicology
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Quantitative toxicological data for thenium closylate, such as the median lethal dose (LD50) or

the no-observed-adverse-effect level (NOAEL), are not readily available in the public domain.

As with any therapeutic agent, the potential for adverse effects should be considered, and its

use should be in accordance with veterinary guidance.

Conclusion
Thenium closylate is a veterinary anthelmintic that acts as a nicotinic agonist, leading to the

paralysis and expulsion of intestinal nematodes, particularly hookworms, in dogs. While its

general mechanism of action and therapeutic use are established, there is a notable lack of

detailed, publicly available data on its pharmacokinetics, metabolism, and toxicology. Further

research would be beneficial to fully characterize these aspects of the compound. The

synergistic effect observed when combined with piperazine phosphate suggests that

combination therapy may be a valuable strategy for its clinical use.

Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute veterinary medical advice.
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To cite this document: BenchChem. [Thenium Closylate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15197289#thenium-closylate-cas-number-4304-40-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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